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Compound of Interest

Compound Name: Tws119

Cat. No.: B1663528 Get Quote

TWS119 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and use of TWS119, a potent

GSK-3β inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for TWS119?

A1: TWS119 is a cell-permeable, small molecule from the pyrrolopyrimidine class that functions

as a potent and selective inhibitor of Glycogen Synthase Kinase-3β (GSK-3β).[1][2][3] It has a

reported IC50 value of 30 nM in cell-free assays.[4][5] By inhibiting GSK-3β, TWS119 prevents

the phosphorylation and subsequent degradation of β-catenin.[6] This leads to the

accumulation and nuclear translocation of β-catenin, which then activates the canonical Wnt

signaling pathway by interacting with TCF/LEF transcription factors.[6][7][8]

Q2: What are the common research applications of TWS119?

A2: TWS119 is widely used in stem cell biology and neuroscience research. Its primary

applications include:

Induction of neuronal differentiation: TWS119 can induce the differentiation of mouse

embryonic stem cells (ESCs) and embryonal carcinoma (EC) cells into neurons.[2][4][6]
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Stem cell maintenance and self-renewal: By activating the Wnt pathway, TWS119 can help

maintain the pluripotency and self-renewal of certain stem cell populations.[3]

Cancer research: It is used to study the role of the Wnt/β-catenin pathway in various cancers

and has been shown to inhibit proliferation and induce apoptosis in certain cancer cell lines.

[3]

Immunology: TWS119 is used to generate and maintain T memory stem cell-like (T-SCM)

cells from CD8+ T cells, which have enhanced anti-tumor activity.[3][9]

Stability and Storage Guidelines
Proper storage is critical to ensure the long-term stability and efficacy of TWS119 for

reproducible experimental results.

TWS119 Powder
Storage Temperature Shelf Life Notes

-20°C ≥ 4 years
Recommended for long-term

storage.[10]

4°C 2 years
Suitable for shorter-term

storage.[1][11]

Keep the powder form protected from direct sunlight.[2]

TWS119 in Solvent
Storage Temperature Shelf Life Notes

-80°C 6 months to 1 year
Recommended for long-term

storage of stock solutions.[4][5]

-20°C 1 to 6 months
Suitable for short to medium-

term storage.[4][5]

To ensure stability, it is crucial to aliquot stock solutions into single-use volumes to avoid

repeated freeze-thaw cycles.[4][5]
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Troubleshooting Guide
Q3: My TWS119 powder is difficult to dissolve. What should I do?

A3: TWS119 exhibits good solubility in DMSO but is practically insoluble in water.[11] If you are

experiencing solubility issues, consider the following:

Solvent Quality: Ensure you are using fresh, high-quality, anhydrous DMSO. DMSO can

absorb moisture from the air, which can reduce the solubility of compounds like TWS119.[4]

Concentration: TWS119 is soluble in DMSO at concentrations up to approximately 20 mg/mL

to 64 mg/mL.[1][4][10] Attempting to create solutions above this concentration may result in

incomplete dissolution.

Warming: Gentle warming can aid in dissolution. However, avoid excessive heat which could

degrade the compound.

Solubility Data
Solvent Concentration

DMSO ~20 - 64 mg/mL

DMF 20 mg/mL[10]

Ethanol 0.3 mg/mL[10]

Water < 0.1 mg/mL (Insoluble)[11]

Q4: I am not observing the expected biological effect in my cell culture experiments. What are

the possible causes?

A4: A lack of expected activity can stem from several factors related to the compound's

handling and the experimental setup.

Compound Degradation: Improper storage, such as exposure to light or repeated freeze-

thaw cycles of the stock solution, can lead to degradation of TWS119.[2][4][5] Prepare fresh

dilutions from a properly stored, aliquoted stock solution.
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Incorrect Concentration: The effective concentration of TWS119 can be cell-type dependent.

While concentrations around 1 µM are often used to induce neuronal differentiation in P19

cells[4], other applications may require titration to find the optimal dose. For example,

generating T-SCM cells may require concentrations up to 5 µM.[9]

Cellular Health: Ensure your cells are healthy, within a low passage number, and free from

contamination. Suboptimal cell health can impact their responsiveness to any treatment.

Experimental Timeline: The effects of TWS119 treatment may take time to become apparent.

For instance, TCF/LEF reporter activity shows a significant increase after 36 hours of

treatment.[6]

Q5: I am observing unexpected cytotoxicity in my experiments. How can I mitigate this?

A5: While TWS119 is generally well-tolerated at effective concentrations, cytotoxicity can occur.

Concentration Optimization: High concentrations of TWS119 can be toxic to some cell types.

Perform a dose-response experiment to determine the optimal concentration that provides

the desired biological effect with minimal toxicity.

Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) in your culture

medium is non-toxic to your specific cells, typically below 0.1% - 0.5%.

Purity of Compound: Ensure you are using a high-purity batch of TWS119. Impurities could

contribute to off-target effects and toxicity.

Experimental Protocols & Workflows
Protocol: Preparation of TWS119 Stock Solution and
Use in Cell Culture

Reconstitution of TWS119 Powder:

Briefly centrifuge the vial of TWS119 powder to ensure all material is at the bottom.

Under sterile conditions, add the appropriate volume of anhydrous DMSO to achieve a

desired stock concentration (e.g., 10 mM).
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Vortex gently until the powder is completely dissolved.

Aliquoting and Storage:

Dispense the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term use (up to 1 year) or -20°C for shorter-term use

(up to 6 months).[5]

Cell Treatment:

Thaw a single aliquot of the TWS119 stock solution at room temperature.

Dilute the stock solution in your cell culture medium to the desired final working

concentration (e.g., 1-5 µM).

Remove the existing medium from your cells and replace it with the TWS119-containing

medium.

Incubate the cells for the desired experimental duration, monitoring for morphological

changes or other endpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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